4-phenyl-3-(2-pyridinylthio)-2(1H)-quinolinone

• IUPAC Name: 4-phenyl-3-pyridin-2-ylsulfanyl-1H-quinolin-2-one
• InChI: InChI=1S/C20H14N2OS/c23-20-19(24-17-12-6-7-13-21-17)18(14-8-2-1-3-9-14)15-10-4-5-11-16(15)22-20/h1-13H,(H,22,23)
• InChI Key: XMTDCJRKXQARQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=O)NC3=CC=CC=C32)SC4=CC=CC=N4
• Molecular Formula: C20H14N2OS
• Molecular Weight: 330.4 g/mol

Description

4-phenyl-3-(2-pyridinylthio)-2(1H)-quinolinone (PTQ) is a chemical compound that has gained interest in the scientific community due to its potential therapeutic applications. PTQ belongs to the class of quinoline derivatives and has been extensively studied for its biological activity.

Mechanism of Action

The mechanism of action of 4-phenyl-3-(2-pyridinylthio)-2(1H)-quinolinone is not fully understood, but it has been reported to inhibit the activity of protein kinases, which are involved in the regulation of cell growth and proliferation. This compound has also been reported to induce apoptosis in cancer cells by activating the caspase cascade. This compound has also been reported to inhibit the activity of NF-κB, which is a transcription factor involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects
This compound has been reported to exhibit antitumor, anti-inflammatory, and antiviral activities. This compound has also been reported to inhibit the activity of protein kinases, which are involved in the regulation of cell growth and proliferation. This compound has also been reported to induce apoptosis in cancer cells by activating the caspase cascade. This compound has also been reported to inhibit the activity of NF-κB, which is a transcription factor involved in the regulation of inflammation and immune response.

Advantages and Limitations for Lab Experiments

4-phenyl-3-(2-pyridinylthio)-2(1H)-quinolinone has several advantages for lab experiments, including its easy synthesis method and its potential therapeutic applications. However, this compound also has limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 4-phenyl-3-(2-pyridinylthio)-2(1H)-quinolinone. One direction is to further investigate its potential as a therapeutic agent in various diseases, including cancer, inflammation, and viral infections. Another direction is to investigate its potential as a tool for studying the regulation of protein kinases and NF-κB. Finally, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

4-phenyl-3-(2-pyridinylthio)-2(1H)-quinolinone can be synthesized through a multistep reaction starting from 2-aminobenzophenone and 2-pyridinethiol. The first step involves the condensation of 2-aminobenzophenone with acetic anhydride and pyridine to form 2-acetylbenzophenone. The second step involves the reaction of 2-acetylbenzophenone with thioacetamide in the presence of ammonium acetate to form 2-acetylbenzothiazole. The final step involves the reaction of 2-acetylbenzothiazole with 4-bromobenzaldehyde in the presence of potassium carbonate to form this compound.

Scientific Research Applications

4-phenyl-3-(2-pyridinylthio)-2(1H)-quinolinone has been extensively studied for its biological activity and has shown potential as a therapeutic agent in various diseases. This compound has been reported to exhibit antitumor, anti-inflammatory, and antiviral activities. This compound has also been reported to inhibit the activity of protein kinases, which are involved in the regulation of cell growth and proliferation.